Cas no 41352-75-4 (1-ethyl-4-isocyanatocyclohexane, Mixture of diastereomers)

• Product Name: 1-ethyl-4-isocyanatocyclohexane, Mixture of diastereomers
• CAS No: 41352-75-4
• Molecular Formula: C₉H₁₅NO
• Molecular Weight: 153.221
• MDL: MFCD18269808
• CID: 3412592
• PubChem ID: 22917813

1-ethyl-4-isocyanatocyclohexane, Mixture of diastereomers Properties

Names and Identifiers

• CYCLOHEXANE, 1-ETHYL-4-ISOCYANATO-
• 1-ethyl-4-isocyanatocyclohexane
• 1-ethyl-4-isocyanatocyclohexane, Mixture of diastereomers
• RBA35275
• AKOS012410773
• EN300-275148
• SCHEMBL7757646
• 41352-75-4

• MDL： MFCD18269808
• InChIKey： IOTXXNJPRHXFCR-UHFFFAOYSA-N
• Inchi： InChI=1S/C9H15NO/c1-2-8-3-5-9(6-4-8)10-7-11/h8-9H,2-6H2,1H3

Computed Properties

• Exact Mass: 153.115364102g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 2
• Monoisotopic Mass: 153.115364102g/mol
• Heavy Atom Count: 11
• Complexity: 153
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.6
• Topological Polar Surface Area: 29.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Isocyanates